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Compound of Interest

Compound Name:
Butanenitrile, 4-

(dichloromethylsilyl)-

Cat. No.: B072501 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Butanenitrile, 4-(dichloromethylsilyl)- (CAS Number: 1190-16-5). The following procedures

are designed for researchers, scientists, and drug development professionals to ensure the

safe handling and disposal of this reactive compound. Adherence to these guidelines is critical

to mitigate risks and ensure compliance with safety regulations.

Butanenitrile, 4-(dichloromethylsilyl)- is a corrosive compound that is harmful if swallowed

and can cause severe skin burns and eye damage.[1] Its high reactivity, particularly with water,

necessitates a controlled and informed approach to its disposal. The dichlorosilyl functional

group readily hydrolyzes upon contact with moisture to form corrosive and toxic hydrogen

chloride (HCl) gas and polysiloxanes.[2][3][4][5] Therefore, all handling and disposal must be

conducted with appropriate safety measures in place.

Essential Safety and Handling Precautions
Before beginning any disposal procedures, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly equipped.

Work Area: All handling and disposal procedures must be performed in a certified chemical

fume hood to control the release of corrosive vapors.[6]

Personal Protective Equipment (PPE):
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Eye Protection: Wear tight-sealing safety goggles and a face shield.[6][7]

Hand Protection: Use chemical-resistant gloves such as nitrile or neoprene. Inspect gloves

for any signs of degradation before use and replace them immediately if contaminated.[8]

Body Protection: A chemical-resistant lab coat or apron is required.

Respiratory Protection: For situations with a potential for high vapor concentration, a full-

face respirator with an appropriate cartridge should be used.[3]

Emergency Equipment: An eyewash station and safety shower must be readily accessible.[6]

[8]

Quantitative Data Summary
The following table summarizes key data for Butanenitrile, 4-(dichloromethylsilyl)-.

Property Value Source

CAS Number 1190-16-5 [9][10]

Molecular Formula C5H9Cl2NSi [9][10]

Molecular Weight 182.12 g/mol [1][9]

GHS Hazard Statements H302: Harmful if swallowed [1]

H314: Causes severe skin

burns and eye damage
[1]

Experimental Protocol for Neutralization and
Disposal
This protocol details the step-by-step procedure for the safe neutralization of small quantities of

Butanenitrile, 4-(dichloromethylsilyl)-. This method is based on controlled hydrolysis

followed by neutralization of the resulting hydrochloric acid.

Materials Required:
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Butanenitrile, 4-(dichloromethylsilyl)- (waste)

Large beaker (at least 10 times the volume of the waste)

Stir plate and magnetic stir bar

Dropping funnel

Ice bath

Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃)

Water

pH paper or pH meter

Appropriate container for hazardous waste

Step-by-Step Neutralization Procedure:
Preparation of Neutralizing Solution:

Place a large beaker in an ice bath on a magnetic stir plate.

Fill the beaker with a volume of cold water approximately 20 times the volume of the

Butanenitrile, 4-(dichloromethylsilyl)- to be neutralized.

Begin stirring the water to create a vortex.

Controlled Hydrolysis:

Slowly and dropwise, add the Butanenitrile, 4-(dichloromethylsilyl)- to the center of the

vortex in the stirring water. Caution: This reaction is exothermic and will produce HCl gas.

The slow addition and cooling are crucial to control the reaction rate and temperature.

After the addition is complete, continue stirring the mixture for at least one hour to ensure

the hydrolysis is complete. A white solid (polysiloxane) will form.

Neutralization of Hydrochloric Acid:
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While continuing to stir, slowly add a 5-10% aqueous solution of sodium bicarbonate or

sodium carbonate to the mixture. Caution: This will cause gas evolution (CO₂). Add the

neutralizing agent slowly to avoid excessive foaming.

Periodically check the pH of the solution using pH paper or a pH meter. Continue adding

the basic solution until the pH is neutral (between 6 and 8).

Waste Segregation and Disposal:

Once the solution is neutralized, turn off the stirrer and allow the solid polysiloxane to

settle.

Separate the solid from the liquid by decantation or filtration.

Place the solid polysiloxane waste into a clearly labeled container for solid hazardous

waste.

The remaining neutral aqueous solution can typically be disposed of down the drain with

copious amounts of water, provided it contains no other regulated substances and is in

accordance with local regulations.

All contaminated materials, including gloves and disposable labware, must be disposed of

as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Butanenitrile, 4-(dichloromethylsilyl)-.
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Start: Small Quantity of
Butanenitrile, 4-(dichloromethylsilyl)- Waste

Don Appropriate PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat/Apron

Work in a Chemical Fume Hood

Prepare Neutralizing Solution
(Water in Ice Bath)

Slow, Dropwise Addition
of Waste to Water

Stir for 1 Hour to
Complete Hydrolysis

Neutralize with NaHCO3 or Na2CO3
Solution to pH 6-8

Separate Solid Polysiloxane
from Aqueous Solution

Dispose of Solid as
Hazardous Waste

Dispose of Neutral Aqueous
Solution per Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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